Cas no 645390-56-3 (1,10-Anthracenedione, 3,9-dihydroxy-)

• Product Name: 1,10-Anthracenedione, 3,9-dihydroxy-
• CAS No: 645390-56-3
• MF: C₁₄H₈O₄
• MW: 240.21092414856
• CID: 423119
• Update Time: 2024-01-29

1,10-Anthracenedione, 3,9-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,10-Anthracenedione, 3,9-dihydroxy-

• Inchi： 1S/C14H8O4/c15-7-5-10-12(11(16)6-7)14(18)9-4-2-1-3-8(9)13(10)17/h1-6,15,18H
• InChI Key： QPLPUHKXDUCSKK-UHFFFAOYSA-N
• SMILES： C1(=O)C2C(C(=O)C3=C(C=2O)C=CC=C3)=CC(O)=C1

Computed Properties

• Exact Mass: 240.04224
• Monoisotopic Mass: 240.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• Density: 1.54 g/cm 3
• Melting Point: 268-270°C
• Boiling Point: 514.5 ºC at 760 mmHg
• Flash Point: 279 ºC
• Refractive Index: 1.732
• PSA: 74.6
• LogP: 1.87320
• pka: 4.50±1.00(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes